Cas no 2549022-68-4 (2-{4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine)

• Product Name: 2-{4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine
• CAS No: 2549022-68-4
• MF: C₁₆H₂₄N₈
• MW: 328.415361404419
• CID: 5313477
• PubChem ID: 154583182
• Update Time: 2025-05-25

2-{4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-[4-[4-(Dimethylamino)-2-pyrimidinyl]-1-piperazinyl]-N,N-dimethyl-3-pyridazinamine
• AKOS040710500
• 2-{4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine
• F6619-7271
• 2549022-68-4

• Inchi： 1S/C16H24N8/c1-21(2)13-7-8-17-16(18-13)24-11-9-23(10-12-24)15-6-5-14(19-20-15)22(3)4/h5-8H,9-12H2,1-4H3
• InChI Key： CZLUIRIDOBWSEC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(N(C)C)N=N2)CCN(C2N=CC=C(N(C)C)N=2)CC1

Computed Properties

• Exact Mass: 328.21239280g/mol
• Monoisotopic Mass: 328.21239280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• Density: 1.235±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 607.5±65.0 °C(Predicted)
• pka: 9.66±0.10(Predicted)

Additional information on 2-{4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine

Introduction to 2-{4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine (CAS No. 2549022-68-4)

2-{4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine (CAS No. 2549022-68-4) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including dimethylamino, piperazine, and pyridazine moieties, contributes to its unique chemical properties and biological interactions.

The molecular structure of 2-{4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine exhibits a highly tunable scaffold, making it a promising candidate for drug discovery. The pyridazine ring, in particular, is a key pharmacophore that has been extensively studied for its role in modulating various biological pathways. Recent advancements in medicinal chemistry have highlighted the importance of pyridazine derivatives in developing novel therapeutic agents, particularly those targeting neurological and cardiovascular disorders.

In the context of contemporary pharmaceutical research, 2-{4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine has been investigated for its potential role in inhibiting specific enzymatic targets. The dimethylamino group enhances the compound's solubility and bioavailability, while the piperazine moiety is known to interact with a wide range of biological receptors. These characteristics make it an attractive scaffold for designing molecules with enhanced pharmacological activity.

One of the most compelling aspects of this compound is its ability to modulate neurotransmitter systems. Studies have shown that derivatives of pyrimidine and piperazine can interact with receptors such as serotonin (5-HT), dopamine (DA), and norepinephrine (NE) receptors, which are central to regulating mood, cognition, and cardiovascular function. The structural flexibility of 2-{4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine allows for fine-tuning of these interactions, making it a valuable tool for exploring new therapeutic strategies.

Furthermore, the compound's interaction with enzymes such as kinases and phosphodiesterases has been a focus of recent research. These enzymes play critical roles in cell signaling pathways that are implicated in various diseases, including cancer, inflammation, and neurodegenerative disorders. By targeting these enzymes, 2-{4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine may offer a novel approach to modulate these pathways and alleviate disease symptoms.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to construct the complex core structure efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the final product and ensuring its structural integrity.

In terms of pharmacokinetic properties, 2-{4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-am ine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of polar functional groups enhances its solubility in both aqueous and lipid environments, facilitating its transport across biological membranes. Additionally, its metabolic stability allows for prolonged half-life in vivo, which is crucial for achieving sustained therapeutic effects.

Preclinical studies have demonstrated the potential therapeutic benefits of this compound in various disease models. For instance, studies in animal models have shown that it can attenuate symptoms associated with neurological disorders by modulating neurotransmitter release and receptor activity. Similarly, preclinical trials have indicated its efficacy in reducing inflammation and pain by inhibiting pro-inflammatory cytokine production.

The development of 2-{4-[6-(dimethylamino)pyridazin -3 -yl]pip erazin -1 -yl}-N,N-dimeth yl pyrimidin -4-am ine as a therapeutic agent aligns with current trends in drug discovery towards rational design based on structural biology insights. High-resolution crystal structures of target proteins have provided critical information for designing molecules that can bind tightly to active sites or allosteric pockets with high specificity. This approach has led to the identification of novel lead compounds with improved pharmacological profiles.

The future direction of research on this compound includes exploring its potential in combination therapies. By pairing it with other drugs that target different aspects of disease pathophysiology, synergistic effects may be achieved that enhance overall treatment outcomes. Additionally, computational modeling techniques such as molecular docking simulations are being used to predict binding affinities and optimize lead structures further before moving into costly preclinical testing phases.

In conclusion, 2-{ 4-[ 6-( dim eth ylamino ) py rid azin e -3 -y l ] p ip er azin -1 -y l } N , N - dim eth yl py rim idin e - 4-am ine(CAS No .25 49 022 -68 - 4 ) represents a structurally intriguing compound with significant promise as a therapeutic agent . Its unique combination o f functional groups , favorable pharmacokinetic properties , an d demonstrated preclinical efficacy make it an attractive candidate f or further development into novel treatments f or various human diseases . As research continues t o uncover new applications f or this molecule , it is likely t o play an increasingly important role i n modern medicine . p >